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Compound of Interest

Compound Name: 2-Benzylicyclopentanone

Cat. No.: B1335393

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult
the most current SDS for 2-Benzylcyclopentanone from your supplier before handling this
chemical.

Hazard Identification and Classification

2-Benzylcyclopentanone is classified as a hazardous chemical. The following information is
based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

[1]
GHS Pictograms:

/GHS07: Exclamation Mark
Signal Word:Warning[1]
Hazard Statements:[1]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin (Note: This classification is reported by 50% of companies
to the ECHA C&L Inventory).
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H315: Causes skin irritation (Note: This classification is reported by 50% of companies to the
ECHA C&L Inventory).

H319: Causes serious eye irritation.

H335: May cause respiratory irritation (Note: This classification is reported by 50% of
companies to the ECHA C&L Inventory).

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.
P337+P313: If eye irritation persists: Get medical advice/attention.
P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.
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e P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Property Value Source
Molecular Formula C12H140 [1]

Molecular Weight 174.24 g/mol [1]

Boiling Point 265.23 °C (rough estimate) ChemicalBook
Density 1.038 g/cm3 ChemicalBook
Refractive Index 1.534 (estimate) ChemicalBook
Storage Temperature 2-8°C Guidechem

Toxicological Data

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 2-Benzylcyclopentanone are not readily available in the public
domain. The hazard classification is based on data from notifications to the ECHA C&L
Inventory.[1] The primary hazards are acute oral toxicity, skin and eye irritation, and potential
for respiratory irritation.[1]

Experimental Protocols: Detailed experimental protocols for the toxicological studies that form
the basis of the GHS classification are not publicly available.

Safe Handling and Storage

Handling:
» Handle in a well-ventilated place.[2]
o Wear suitable protective clothing, gloves, and eye/face protection.[2][3]

e Avoid contact with skin and eyes.[2]
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Avoid breathing mist, gas, or vapours.[2]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge steam.[2]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in work areas.[4]

Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.

o Store locked up.[1]

Personal Protective Equipment (PPE)

Protection Type Specifications

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[2]

Wear fire/flame resistant and impervious
clothing. Handle with gloves that have been
) ) inspected prior to use. The selected protective
Skin Protection . I
gloves must satisfy the specifications of EU
Directive 89/686/EEC and the standard EN 374

derived from it.[2]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate cartridge.[2]
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First-Aid Measures

The following diagram outlines the recommended first-aid procedures for exposure to 2-
Benzylcyclopentanone.

Ingestion
Never give anything by mouth
to an unconscious person.

[Rinse mouth with water.

Do NOT induce vomiting.

- J
Eye Contact
Rinse with pure water for at
least 15 minutes.
Skin Contact
Take off contaminated clothing Wash off with soap and
. . Consult a doctor.
immediately. plenty of water.
4 Inhalation Exposure )
If not breathing, give
artificial respiration.
S —
[Move victim to fresh air) *
If breathing is difficult,
give oxygen.
o J

Click to download full resolution via product page

First-Aid Procedures for 2-Benzylcyclopentanone Exposure.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

» Specific Hazards: No specific data is available regarding hazardous decomposition products.

[2]

» Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus for firefighting
if necessary.[2]

Accidental Release Measures

The following workflow details the steps for managing a spill of 2-Benzylcyclopentanone.
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Ensure adequate ventilation and
remove all sources of ignition.

:

Evacuate personnel to safe areas.
Keep people away from and upwind
of the spill.

:

Wear appropriate Personal
Protective Equipment (PPE).

:

Prevent further leakage or spillage
if it is safe to do so.

:

Do not let the chemical enter drains.

:

Contain the spill using inert
absorbent material.

:

Collect and arrange for disposal in
suitable, closed containers.

:

Use spark-proof tools and
explosion-proof equipment during cleanup.

Decontaminate the area and dispose
of waste according to regulations.

Click to download full resolution via product page

Workflow for Handling a 2-Benzylcyclopentanone Spill.
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Personal Precautions:

e Avoid dust formation.[2]

» Avoid breathing mist, gas, or vapours.[2]

e Avoid contact with skin and eyes.[2]

o Use personal protective equipment, including chemical-impermeable gloves.[2]
e Ensure adequate ventilation.[2]

e Remove all sources of ignition.[2]

o Evacuate personnel to safe areas.[2]

Environmental Precautions:

o Prevent further spillage or leakage if it is safe to do so.[2]
e Do not let the chemical enter drains.[2]

o Discharge into the environment must be avoided.[2]

Methods for Containment and Cleaning Up:

Collect and arrange for disposal.[2]

Keep the chemical in suitable and closed containers for disposal.[2]

Use spark-proof tools and explosion-proof equipment.[2]

Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Benzylcyclopentanone: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335393#2-benzylcyclopentanone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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